Cas no 1702556-53-3 (2-amino-5-(2-methoxyethoxy)pentanoic acid)

• Product Name: 2-amino-5-(2-methoxyethoxy)pentanoic acid
• CAS No: 1702556-53-3
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 6011641
• PubChem ID: 58871559
• Update Time: 2025-09-27

2-amino-5-(2-methoxyethoxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(2-methoxyethoxy)pentanoic acid
• EN300-1297862
• SCHEMBL14508685
• 1702556-53-3

• Inchi： 1S/C8H17NO4/c1-12-5-6-13-4-2-3-7(9)8(10)11/h7H,2-6,9H2,1H3,(H,10,11)
• InChI Key： YXIYJBYJJRIWII-UHFFFAOYSA-N
• SMILES： O(CCOC)CCCC(C(=O)O)N

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-5-(2-methoxyethoxy)pentanoic acid

Introduction to 2-amino-5-(2-methoxyethoxy)pentanoic acid (CAS No. 1702556-53-3)

2-amino-5-(2-methoxyethoxy)pentanoic acid, with the chemical identifier CAS No. 1702556-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework comprising an amino group, a methoxyethoxy side chain, and a pentanoic acid backbone, exhibits intriguing biological properties that make it a subject of intense research interest.

The molecular structure of 2-amino-5-(2-methoxyethoxy)pentanoic acid consists of a five-carbon chain with an amino group at the second carbon and an ethoxy group substituted with a methoxy moiety at the fifth carbon. This configuration imparts specific chemical reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of both polar functional groups (amino and ether) and a non-polar aliphatic chain enhances its interaction with biological targets, which is a critical factor in drug design and development.

In recent years, 2-amino-5-(2-methoxyethoxy)pentanoic acid has been explored for its potential applications in the synthesis of novel therapeutic agents. Its structural features suggest that it may serve as a precursor for peptidomimetics or as a building block in the development of small-molecule inhibitors targeting various biological pathways. The compound's ability to mimic natural amino acids while incorporating additional functional groups offers a versatile platform for medicinal chemists to explore structure-activity relationships (SAR).

One of the most compelling aspects of 2-amino-5-(2-methoxyethoxy)pentanoic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit pharmacological activity in areas such as inflammation modulation, pain management, and neuroprotection. For instance, studies have demonstrated that derivatives of this compound can interact with specific enzymes and receptors involved in these processes. The methoxyethoxy side chain, in particular, has been shown to influence binding affinity and metabolic stability, key parameters in drug optimization.

The synthesis of 2-amino-5-(2-methoxyethoxy)pentanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the methoxyethoxy group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct this complex molecule efficiently. These techniques not only enhance the scalability of production but also allow for modifications that can fine-tune the biological activity of the compound.

Recent advancements in computational chemistry have further accelerated the study of 2-amino-5-(2-methoxyethoxy)pentanoic acid. Molecular modeling techniques enable researchers to predict binding interactions between this compound and potential targets with remarkable accuracy. This approach has been instrumental in identifying lead compounds for further optimization and has reduced the time required for drug discovery pipelines. By leveraging computational tools, scientists can design analogs of 2-amino-5-(2-methoxyethoxy)pentanoic acid that exhibit enhanced potency and selectivity.

The pharmacokinetic properties of 2-amino-5-(2-methoxyethoxy)pentanoic acid are also under investigation to ensure its suitability for clinical applications. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to evaluate its bioavailability and potential side effects. Preliminary data suggest that this compound exhibits moderate solubility in water and lipids, which is favorable for formulation development. Additionally, its metabolic stability appears promising, indicating that it may undergo minimal biotransformation in vivo.

In conclusion, 2-amino-5-(2-methoxyethoxy)pentanoic acid (CAS No. 1702556-53-3) represents a significant advancement in pharmaceutical research due to its unique structural features and biological potential. Its role as a synthetic intermediate and lead compound continues to drive innovation in drug discovery efforts aimed at addressing critical therapeutic challenges. As research progresses, further insights into its mechanisms of action will likely uncover new opportunities for therapeutic intervention across multiple disease areas.